Cas no 4134-20-7 (Hexanoic acid,2-(phenylmethylene)-)

• Product Name: Hexanoic acid,2-(phenylmethylene)-
• CAS No: 4134-20-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 333662
• PubChem ID: 5354388
• Update Time: 2025-04-19

Hexanoic acid,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-(phenylmethylene)-
• (2E)-2-benzylidenehexanoic acid
• AC1NS5IO
• NSC8486
• NSC-8486
• SureCN1786246
• SCHEMBL1786246
• (e)-2-benzylidenehexanoic acid
• DTXSID90417789
• 4134-20-7

• Inchi： 1S/C13H16O2/c1-2-3-9-12(13(14)15)10-11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3,(H,14,15)/b12-10+
• InChI Key： RQQOKGOWIHSMCK-ZRDIBKRKSA-N
• SMILES： OC(/C(=C/C1C=CC=CC=1)/CCCC)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.07
• Boiling Point: 332°Cat760mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.564
• PSA: 37.3
• LogP: 3.34480